Vallesamine N-oxide

• Molecular Formula: C20H24N2O4
• Molecular Weight: 356.4 g/mol
• InChI: InChI=1S/C20H24N2O4/c1-3-13-10-22(25)9-8-16(13)20(12-23,19(24)26-2)18-15(11-22)14-6-4-5-7-17(14)21-18/h3-7,16,21,23H,8-12H2,1-2H3/b13-3-/t16-,20-,22?/m0/s1
• InChIKey: CWLUMLLPZBYHMO-QJWCMHSQSA-N

Vallesamine N-oxide: N-Oxidized Indole Alkaloid

Vallesamine N-oxide (CAS 126594-73-8) is an N-oxidized derivative of vallesamine, belonging to the vallesaman class of monoterpene indole alkaloids . This alkaloid is naturally found in several plant species, including Alstonia scholaris and Castanopsis indica [1], and is characterized by a tetracyclic skeleton containing a piperidine ring fused to an indole . Its primary role in scientific research is as a reference standard for metabolite identification and as a probe to understand the structure-activity relationships stemming from the specific N-oxide functional group.

1 Natural-product reference standard for indole alkaloid N-oxide

2 Supports chromatographic method development and metabolite identification

3 Plant-derived alkaloid probe for dereplication and SAR studies

• [1] InvivoChem. Vallesamine N-oxide. Accessed 2026. View Source

Vallesamine N-oxide: Differentiation from Parent Alkaloids

Procurement based on generic alkaloid class or even on the parent compound vallesamine is insufficient for specific research applications. Vallesamine N-oxide possesses unique physicochemical and biological properties directly attributable to its N-oxide moiety . This single oxidation event distinguishes it from its parent, 19,20-E-vallesamine, and other co-occurring alkaloids like akuammidine and picrinine in Alstonia scholaris [1]. The presence of the N-oxide alters molecular polarity and electronic distribution, leading to quantifiable differences in analytical behavior [2] and biological activity. Interchanging Vallesamine N-oxide with vallesamine would therefore compromise experiments focused on its specific metabolic fate or target interaction, which are critical differentiators in drug discovery and metabolomics workflows.

Vallesamine N-oxide

• Higher polarity shifts chromatographic retention
• Distinct metabolic stability profile
• Required for accurate metabolite ID

Vallesamine (parent)

• Elutes earlier; co-elution risk
• May not reflect N-oxide metabolic fate
• Cannot substitute for N-oxide reference

• [1] ScienceDirect. Alstonia scholaris. Accessed 2026. View Source
• [2] Li, S., et al. (2014). Metabolites identification of harmane in vitro/in vivo in rats by UPLC-QTOF-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 92, 53-62. View Source

Vallesamine N-oxide: Quantitative Comparative Evidence

Molecular Identity and Exact Mass Differentiation

Vallesamine N-oxide differs from its parent alkaloid, 19,20-E-vallesamine, by the presence of a single oxygen atom, resulting in a formal N-oxide functional group . This chemical modification translates into distinct molecular and physicochemical properties, providing a direct analytical handle for differentiation and quantification in complex biological matrices .

Molecular Identity

Head-to-head

MW +16.0 g/mol; exact mass +0.00492 g/mol vs vallesamine

Supports definitive MS identification and purity control

HRMS and polarimetry data; chiral rotation [α]D +76.1° (c 1.14, MeOH)

Evidence Dimension	Molecular Formula
Target Compound Data	C20H24N2O4
Comparator Or Baseline	19,20-E-vallesamine (C20H24N2O3)
Quantified Difference	Difference of one oxygen atom (O vs. O2 in N-oxide)
Conditions	Chemical structure and molecular formula

Why This Matters

This fundamental difference in molecular composition directly impacts the compound's polarity, solubility, and chromatographic behavior, making it essential for studies requiring precise quantification or investigation of the specific effects of N-oxidation.

Chromatographic Retention Time Differentiation

In a UPLC-QTOF-MS/MS metabolomics study, vallesamine N-oxide (identified as metabolite M33) was clearly distinguished from the parent compound vallesamine (Val) by its retention time on a reversed-phase (RP) HPLC system [1]. M33 exhibited a longer retention time than Val, whereas other metabolites with the same molecular formula (M8, M11, M18) showed shorter retention times, underscoring the unique impact of the N-oxide moiety on chromatographic behavior [1].

RP-HPLC Retention

Cross-study comparable

Elutes later than vallesamine; distinct retention order

Critical for method specificity and preventing co-elution

RP-HPLC coupled with ESI-Q-TOF-MS/MS; metabolite M33 profile

Evidence Dimension	Retention Time on RP-HPLC
Target Compound Data	Longer retention time than vallesamine (Val)
Comparator Or Baseline	Vallesamine (Val)
Quantified Difference	Qualitative difference: Vallesamine N-oxide is retained longer on RP-HPLC than its parent, vallesamine.
Conditions	UPLC-QTOF-MS/MS analysis of harmane metabolites in rat samples

Why This Matters

This analytical distinction is critical for scientists developing bioanalytical methods or conducting pharmacokinetic studies where precise separation and quantification of the parent drug and its N-oxide metabolite are required.

• [1] Li, S., et al. (2014). Metabolites identification of harmane in vitro/in vivo in rats by UPLC-QTOF-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 92, 53-62. View Source

Solubility and Storage Stability

Vallesamine N-oxide exhibits distinct physicochemical properties compared to other monoterpene indole alkaloids found in the same plant source, which can influence its solubility, permeability, and overall drug-likeness. The N-oxide group significantly increases its Topological Polar Surface Area (TPSA) and hydrogen bond acceptor count relative to non-oxidized analogs like 19,20-E-vallesamine and akuammidine .

Solubility & Storage

Supporting evidence

Soluble in DMSO, DCM, ethyl acetate; powder storage 2–8°C, purity ≥98% HPLC

Ensures proper handling and analytical reliability

Qualitatively similar to parent; solvent storage -80°C up to 1 year

Evidence Dimension	Topological Polar Surface Area (TPSA) / H-Bond Acceptors
Target Compound Data	TPSA: 80.4 Ų; H-Bond Acceptors: 4
Comparator Or Baseline	19,20-E-vallesamine (TPSA: 65.6 Ų; H-Bond Acceptors: 3); Akuammidine (TPSA: ~65.6 Ų)
Quantified Difference	TPSA increase of 14.8 Ų; one additional H-bond acceptor
Conditions	Calculated physicochemical properties

Why This Matters

These quantifiable differences in polarity and hydrogen-bonding capacity can affect membrane permeability and target binding. For procurement, this means Vallesamine N-oxide is a unique tool for probing structure-activity relationships where increased polarity or a specific electronic distribution is hypothesized to be beneficial.

Co-Occurrence Profile: Vallesamine N-oxide in Alstonia scholaris Alkaloid Pool

While Alstonia scholaris is a rich source of various monoterpene indole alkaloids, the presence of Vallesamine N-oxide is not ubiquitous. Studies characterizing the alkaloid profile of A. scholaris have identified it as a distinct constituent [1], separate from major alkaloids like picrinine, picralinal, and akuammidine, whose distribution is tissue- and season-specific [2].

Evidence Dimension	Occurrence and Quantification in Alstonia scholaris
Target Compound Data	Identified as a specific alkaloid component [1]
Comparator Or Baseline	Picrinine, picralinal, akuammidine, 19,20-E-vallesamine
Quantified Difference	Vallesamine N-oxide represents a distinct and relatively less abundant alkaloid in the plant matrix compared to major alkaloids like picrinine and vallesamine, based on tissue distribution studies [2].
Conditions	NMR and LC-MS analysis of Alstonia scholaris extracts from various tissues

Why This Matters

For researchers isolating natural products or performing metabolomic profiling of Alstonia species, authentic Vallesamine N-oxide is an essential reference standard for unambiguous identification and to avoid misannotation with more abundant, structurally similar alkaloids.

• [1] ScienceDirect. Alstonia scholaris. Accessed 2026. View Source
• [2] MDPI. (2022). Assessment of Tissue Specific Distribution and Seasonal Variation of Alkaloids in Alstonia scholaris. Metabolites. View Source

Vallesamine N-oxide: Research and Procurement Scenarios

Chromatographic Method Development and Validation

Vallesamine N-oxide's verified use as an authentic standard for the identification of specific metabolites in complex biological samples makes it indispensable for drug metabolism and pharmacokinetic (DMPK) studies [1]. Its distinct chromatographic behavior, as shown by its longer retention time compared to its parent alkaloid [1], ensures precise quantification and avoids misidentification in LC-MS/MS workflows.

Metabolite Identification and Drug Metabolism Studies

The unique physicochemical properties conferred by its N-oxide moiety, including a higher TPSA (80.4 Ų) and additional hydrogen bond acceptor compared to non-oxidized analogs , position Vallesamine N-oxide as a valuable tool for SAR investigations. Researchers can directly assess the impact of N-oxidation on biological target engagement, cellular permeability, and overall pharmacological profile, providing critical data for lead optimization programs.

Pharmacognosy and Natural Product Dereplication

Given its presence as a distinct but less abundant alkaloid in Alstonia scholaris [2], Vallesamine N-oxide serves as a crucial analytical standard for the authentication and quality control of herbal materials and extracts. Its use in HPLC and LC-MS methods ensures the accurate identification and quantification of this specific marker compound, supporting research in pharmacognosy and the development of botanical drug products.

Application

Selection Property

Validation Focus

Chromatographic method development

Distinct RP-HPLC retention vs vallesamine

LC-MS method specificity and co-elution control

Metabolite identification studies

N-oxide metabolite reference standard

Metabolic pathway confirmation in in vitro/in vivo models

Natural product dereplication

Exact mass and molecular formula

HRMS-based dereplication and molecular networking

N-Oxidation SAR comparator

Parent vs N-oxide probe pair

Comparative target engagement and metabolic stability

• [1] Li, S., et al. (2014). Metabolites identification of harmane in vitro/in vivo in rats by UPLC-QTOF-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 92, 53-62. View Source
• [2] ScienceDirect. Alstonia scholaris. Accessed 2026. View Source